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Compound of Interest

Compound Name: Crotyl bromide

Cat. No.: B1583404 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-butene

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 1-bromo-

2-butene, a versatile halogenated alkene used in organic synthesis.[1] The information herein

is compiled to assist in the design of experimental protocols, ensure safe handling, and provide

baseline data for computational and developmental studies. 1-Bromo-2-butene, with the

chemical formula C₄H₇Br, exists as cis (Z) and trans (E) isomers and is typically encountered

as a colorless to pale yellow liquid with a characteristic odor.[2][3] It is known for its reactivity in

nucleophilic substitution and elimination reactions.[2]

Core Physical and Chemical Properties
The physical characteristics of 1-bromo-2-butene are essential for its application in synthesis

and for ensuring appropriate handling and storage conditions. The compound is soluble in

common organic solvents but demonstrates limited solubility in water.[2] Due to its flammable

nature, it should be kept away from ignition sources.[3][4]

Data Summary
The quantitative physical properties of 1-bromo-2-butene are summarized in the table below.

Data often represents a mixture of isomers unless a specific isomer (E or Z) is indicated.
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Property Value Conditions

Molecular Formula C₄H₇Br

Molecular Weight 135.00 g/mol

Appearance
Colorless to pale

yellow/yellow-brown liquid

Standard Temperature and

Pressure

Density 1.312 g/mL at 25°C

Boiling Point 97-99 °C at 1 atm

Melting Point -115.07 °C (Estimate)

Refractive Index 1.480 at 20°C (n20/D)

Flash Point 11 °C

Solubility
Soluble in organic solvents;

limited in water

Sources:[2][3][4][5][6]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental to chemical characterization. The

following section details standard methodologies for measuring the key parameters of liquid

compounds like 1-bromo-2-butene.

Determination of Density
The density of a liquid can be determined using several gravimetric procedures.[7]

Objective: To accurately measure the mass per unit volume of the liquid.

Method: Pycnometer Method[7]

Preparation: Clean and thoroughly dry a pycnometer (a flask with a specific, known

volume).
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Mass of Empty Pycnometer: Weigh the empty pycnometer on an analytical balance and

record its mass (m₁).

Mass of Filled Pycnometer: Fill the pycnometer with 1-bromo-2-butene, ensuring the liquid

reaches the calibration mark. Use a thermometer to ensure the liquid is at the desired

temperature (e.g., 25°C). Weigh the filled pycnometer and record its mass (m₂).

Calculation: The mass of the liquid is (m₂ - m₁). The density (ρ) is calculated by dividing

the mass of the liquid by the known volume (V) of the pycnometer: ρ = (m₂ - m₁) / V

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[8]

Objective: To determine the temperature of the liquid-gas phase transition at a given

pressure.

Method: Capillary Tube Method (Thiele Tube)[9][10]

Preparation: Fill a small test tube (fusion tube) with 2-3 mL of 1-bromo-2-butene.

Capillary Placement: Seal one end of a capillary tube using a flame. Place the capillary

tube into the test tube with the open end submerged in the liquid.

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb. Place this assembly into a Thiele tube

containing a high-boiling point liquid (e.g., paraffin oil).

Heating: Gently heat the side arm of the Thiele tube. Convection currents will ensure

uniform heating.[9]

Observation: As the temperature rises, air trapped in the capillary tube will exit, forming a

stream of bubbles.

Measurement: When a rapid and continuous stream of bubbles emerges, stop heating.

The temperature at which the bubbling ceases and the liquid begins to enter the capillary

tube is the boiling point. Record this temperature.[9]
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Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a valuable

indicator of purity.

Objective: To measure the ratio of the speed of light in a vacuum to its speed within the liquid

sample.

Method: Abbe Refractometer

Calibration: Calibrate the Abbe refractometer using a standard sample with a known

refractive index (e.g., distilled water).

Sample Application: Place a few drops of 1-bromo-2-butene onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to reach thermal equilibrium

(typically 20°C, controlled by a water bath). Look through the eyepiece and adjust the

knob until the boundary line between the light and dark regions is sharp and centered on

the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale.

Logical Workflow Visualization
The following diagram illustrates a standard workflow for the physical characterization of a

liquid chemical compound such as 1-bromo-2-butene.
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Workflow for Physical Property Characterization

Sample: 1-Bromo-2-butene

Density Determination
(Pycnometer Method)

Boiling Point Determination
(Capillary Tube Method)

Refractive Index Measurement
(Abbe Refractometer)

Solubility Assessment
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Result:
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Caption: Logical workflow for the physical characterization of 1-bromo-2-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fiveable.me [fiveable.me]

2. CAS 4784-77-4: 1-Bromo-2-butene | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1583404?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583404?utm_src=pdf-custom-synthesis
https://fiveable.me/key-terms/organic-chem/1-bromo-2-butene
https://cymitquimica.com/cas/4784-77-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chembk.com [chembk.com]

4. chembk.com [chembk.com]

5. chembk.com [chembk.com]

6. bocsci.com [bocsci.com]

7. mt.com [mt.com]

8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

9. vijaynazare.weebly.com [vijaynazare.weebly.com]

10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [physical properties of 1-bromo-2-butene]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1583404#physical-
properties-of-1-bromo-2-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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